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For Researchers, Scientists, and Drug Development Professionals

Introduction

Parathion, chemically known as O,0-Diethyl O-(4-nitrophenyl) phosphorothioate, is an
organophosphate insecticide and acaricide.[1] First developed by IG Farben in the 1940s, it
has been utilized in agriculture to control a broad spectrum of insect pests on crops such as
cotton, rice, and fruit trees.[1][2] However, due to its high toxicity to non-target organisms,
including humans, its use has been significantly restricted or banned in many countries.[1] This
guide provides a detailed overview of its molecular structure and a comprehensive description
of its industrial synthesis, intended for a technical audience.

Molecular Structure of Parathion

Parathion is characterized by a central phosphorus atom double-bonded to a sulfur atom and
single-bonded to two ethoxy groups and a 4-nitrophenoxy group.

e Chemical Formula: C10H1aNOsPS[1]
¢ [UPAC Name: O,0-Diethyl O-(4-nitrophenyl) phosphorothioate[1]

e Molar Mass: 291.26 g-mol~*[1]
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« CAS Number: 56-38-2[1]

e Appearance: Pure parathion is a white crystalline solid, though technical grade formulations
are often a yellow to brown liquid with a garlic-like odor.[2][3]

Industrial Synthesis of Parathion

The industrial production of parathion is a two-stage process. The first stage involves the
synthesis of the key intermediate, O,0-diethyl thiophosphoryl chloride (DETC). The second
stage is the reaction of DETC with sodium 4-nitrophenolate to yield the final product.

Stage 1: Synthesis of O,0-diethyl thiophosphoryl
chloride (DETC)

This stage is further divided into two steps: the formation of O,O-diethyl dithiophosphate
followed by its chlorination.

o Step la: Synthesis of O,0-diethyl dithiophosphate This reaction involves the treatment of
phosphorus pentasulfide (P2Ss) with anhydrous ethanol (CzHsOH).

o Step 1b: Chlorination of O,0-diethyl dithiophosphate The O,0-diethyl dithiophosphate is then
chlorinated using chlorine gas (Clz) to produce O,O-diethyl thiophosphoryl chloride.

Stage 2: Synthesis of Parathion

The final step is the reaction of O,0O-diethyl thiophosphoryl chloride with sodium 4-
nitrophenolate.[4] This salt is typically prepared beforehand by reacting 4-nitrophenol with
sodium hydroxide.

Experimental Protocols

The following protocols are a composite based on available literature for the industrial-scale
synthesis of Parathion.

Preparation of Sodium 4-nitrophenolate

 |In a suitable reaction vessel, 4-nitrophenol is reacted with an aqueous solution of sodium
hydroxide (NaOH).
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e The reaction displaces the hydrogen atom from the hydroxyl group of the phenol with a
sodium ion.

e The resulting solution is then cooled to approximately 40°C to crystallize the sodium 4-
nitrophenolate.[5]

e The product is isolated via filtration and centrifugation.[5]

Synthesis of O,0-diethyl dithiophosphate

» A portion of the total required absolute ethanol (e.g., 800 kg) is charged into a reaction kettle.

[6]

Phosphorus pentasulfide (e.g., 2000 kg) is added to the ethanol with stirring.[6]

The remaining absolute ethanol (e.g., 1000 kg) is added dropwise to the mixture.[6]

The reaction mixture is maintained at a certain temperature for a period (e.g., 30 minutes) to
ensure the reaction goes to completion.[6]

The mixture is then cooled to 50°C and filtered to yield O,0-diethyl dithiophosphate.[6]

Synthesis of O,0-diethyl thiophosphoryl chloride
(DETC)

» The O,0O-diethyl dithiophosphate is transferred to a chlorination kettle.
e The reaction mixture is stirred at a controlled temperature (e.g., 35-45°C).
o Chlorine gas is bubbled through the mixture at a controlled flow rate.

e The reaction is monitored until completion to yield crude O,O-diethyl thiophosphoryl chloride.

Synthesis of Parathion

e 0O,0-diethyl thiophosphoryl chloride is reacted with sodium 4-nitrophenolate in a suitable
solvent.[4]
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e The reaction is exothermic and the temperature is controlled. Reaction conditions can vary,
for example, 80 to 100°C for 5 hours or -10 to +10°C for approximately 18 hours.

e Upon completion, the reaction mixture contains parathion and sodium chloride as a
byproduct.

e The crude product is then subjected to purification steps, which may include washing and
solvent stripping, to yield technical-grade parathion.

Quantitative Data

The following table summarizes the quantitative data for the industrial synthesis of Parathion,
compiled from various sources.
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Parameter Value Stage of Process Source

Reactants for DETC

Synthesis
O,0O-diethyl
Ethanol 1750 - 1800 kg dithiophosphate [6]
synthesis
0,0-diethyl
Phosphorus o
] 2000 kg dithiophosphate [6]
Pentasulfide ]
synthesis
Yield of Intermediate
. O,0-diethyl
0O,0O-diethyl -
o 3306 - 3318 kg dithiophosphate [6]
dithiophosphate ]
synthesis
Reaction Conditions
for DETC
Chlorination )
35-45°C DETC Synthesis
Temperature
Reactants for
Parathion Synthesis
Diethylphosphorochlor o ) ) )
) ) Stoichiometric Parathion Synthesis [7]
idothionate
Sodium p- o ) ] ]
) Stoichiometric Parathion Synthesis 41071
nitrophenate
Final Product Purity
Technical Grade ]
>95% Final Product [8]

Parathion

Visualization of the Synthesis Pathway

The following diagram illustrates the key steps in the industrial synthesis of Parathion.
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Stage 1: DETC Synthesis
Phosphorus Pentasulfide Anhydrous Ethanol
Reactant Preparation
0,0-diethyl dithiophosphate [« Chlorine Gas 4-Nitrophenol Sodium Hydroxide
Y Y Y
0,0-diethyl thiophosphoryl chloride (DETC) Sodium 4-nitrophenolate

Stage 2: Parathion Synthesis

Parathion

Click to download full resolution via product page

Caption: Industrial synthesis workflow of Parathion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Molecular structure and industrial synthesis of
Parathion]. BenchChem, [2025]. [Online PDF]. Available at:
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synthesis-of-parathion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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